Cobalt;thulium

• CAS No.: 12017-45-7
• Molecular Formula: Co2Tm
• Molecular Weight: 286.80061 g/mol
• IUPAC Name: cobalt;thulium
• InChI: InChI=1S/2Co.Tm
• InChI Key: PAHQPFIKAZQZQC-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Tm]

Description

Cobalt (Co) is a transition metal (atomic number 27) with diverse applications in alloys, catalysts, and biological systems. Its common oxidation states include +2 and +3, forming compounds like cobalamin (vitamin B12) and cobalt-based catalysts for industrial processes such as Fischer-Tropsch synthesis . Cobalt alloys, such as Stellite and Hastelloy, are renowned for their high-temperature stability and corrosion resistance, making them critical in aerospace and nuclear industries .

Thulium (Tm) is a lanthanide (atomic number 69) with a predominant +3 oxidation state. Its compounds, including thulium oxide (Tm₂O₃) and thulium silicide (TmSi₂), are used in specialized applications such as isotopic fuels (Tm-170) and high-temperature ceramics . Thulium fiber lasers (TFLs), operating at 1.94–2.05 µm wavelengths, have emerged as efficient tools in urology for lithotripsy and soft tissue ablation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of cobalt;thulium involves several steps to extract and purify the elements from their ores. Cobalt is typically extracted from ores such as cobaltite and erythrite through processes like roasting and leaching. Thulium, on the other hand, is extracted from minerals like monazite and xenotime using ion exchange and solvent extraction techniques .

Industrial Production Methods: For high-purity metals, the calciothermic and electrolytic processes are commonly used. The calciothermic process involves converting the rare-earth oxide to fluoride, which is then reduced with calcium metal to produce the pure metal . The electrodeposition method is also employed, especially for rare earth metals, using non-aqueous electrolytic media such as molten salts or ionic liquids .

Chemical Reactions Analysis

Types of Reactions: Cobalt;thulium undergoes various chemical reactions, including oxidation, reduction, and substitution. Thulium primarily exists in the +3 oxidation state, forming compounds like thulium oxide and thulium halides . Cobalt can exist in multiple oxidation states, commonly +2 and +3, forming compounds such as cobalt(II) oxide and cobalt(III) chloride.

Common Reagents and Conditions: Common reagents used in reactions with this compound include halogens, acids, and bases. For example, thulium reacts with halogens like chlorine to form thulium halides, while cobalt reacts with acids to form cobalt salts .

Major Products Formed: The major products formed from these reactions include thulium oxide, thulium halides, cobalt(II) oxide, and cobalt(III) chloride. These compounds have various applications in different fields, including electronics and catalysis .

Scientific Research Applications

Cobalt;thulium has a wide range of scientific research applications due to its unique properties. In chemistry, it is used as a catalyst in various reactions, including hydrogenation and polymerization . In biology and medicine, thulium is used in portable X-ray devices and solid-state lasers, while cobalt complexes are studied for their potential anticancer properties . In industry, this compound is used in the production of high-performance magnets and advanced materials for electronic devices .

Mechanism of Action

The mechanism of action of cobalt;thulium involves its interaction with molecular targets and pathways in biological systems. Cobalt complexes, for example, can interact with cellular components like DNA and proteins, leading to various biological effects . Thulium, on the other hand, is known for its ability to emit X-rays when irradiated, making it useful in medical imaging .

Comparison with Similar Compounds

Table 1: Energy Efficiency of Thulium Fiber Laser vs. Holmium:YAG Laser in Lithotripsy

Parameter	Thulium Fiber Laser (TFL)	Holmium:YAG Laser	Reference
Wavelength (µm)	1.94–2.05	2.1
Ablation Rate (mg/s)	1.2–1.5	0.3–0.5
Energy/Stone Weight (J/mg)	2.8–3.2	5.5–6.5

Table 2: Thermal Properties of Selected Lanthanide Oxides

Compound	Melting Point (°C)	Thermal Neutron Cross-Section (barns)
Tm₂O₃	2341	105
Ho₂O₃	2410	64
Yb₂O₃	2372	34